4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide

• IUPAC Name: 4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C15H11FN2OS2/c1-20-15-18-12-7-6-11(8-13(12)21-15)17-14(19)9-2-4-10(16)5-3-9/h2-8H,1H3,(H,17,19)
• InChI Key: HJNYAPDNOUWKJX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2OS2
• Molecular Weight: 318.4 g/mol

Description

4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a benzothiazole derivative that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide is not fully understood. However, it has been suggested that it may exert its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth of cancer cells by blocking the cell cycle.
Biochemical and Physiological Effects:
4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide has been shown to have significant biochemical and physiological effects. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide in lab experiments is its potential as a lead compound for the development of new anticancer drugs. It has also been shown to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of 4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide. One possible direction is to further investigate its potential as a diagnostic tool for Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which may lead to the development of new therapeutic agents. Additionally, it may be worthwhile to investigate its potential as an antifungal and antibacterial agent.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide involves the reaction of 4-fluoro-2-aminobenzoic acid with 2-methylthio-1,3-benzothiazole-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

4-fluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide has shown potential applications in medicinal chemistry. It has been studied for its anticancer, antifungal, and antibacterial properties. It has also been investigated for its potential use as a diagnostic tool for Alzheimer's disease.